Cas no 446254-94-0 (BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-)

BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO- structure
446254-94-0 structure
Product Name:BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-
CAS No:446254-94-0
MF:C12H4Br6O
MW:643.583559036255
CID:3365547
PubChem ID:14149412
Update Time:2025-04-21

BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,1'-OXYBIS[2,3,6-TRIBROMO-
    • Benzene, 1,2,4-tribromo-3-(2,3,6-tribromophenoxy)-
    • Q27251607
    • 446254-94-0
    • BDE-136
    • DTXSID10879941
    • PBDE 136
    • UNII-14912NUR7W
    • 14912NUR7W
    • 2,2',3,3',6,6'-Hexabromodiphenyl ether
    • Inchi: 1S/C12H4Br6O/c13-5-1-3-7(15)11(9(5)17)19-12-8(16)4-2-6(14)10(12)18/h1-4H
    • InChI Key: NTWGDSLWLUPCDW-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(Br)C(OC2=C(Br)C=CC(Br)=C2Br)=C1Br

Computed Properties

  • Exact Mass: 643.53009Da
  • Monoisotopic Mass: 637.53624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 9.2Ų

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